Cas no 1892588-70-3 (benzyl (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate)

• Product Name: benzyl (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
• CAS No: 1892588-70-3
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5104252
• Update Time: 2025-09-23

benzyl (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-5-hydroxy-, phenylmethyl ester, (3aα,5β,6aα)-
• benzyl (3aR,5R,6aS)-5-hydroxy-octahydrocyclopenta[c]pyrrole-2-carboxylate
• benzyl (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate

• Inchi： 1S/C15H19NO3/c17-14-6-12-8-16(9-13(12)7-14)15(18)19-10-11-4-2-1-3-5-11/h1-5,12-14,17H,6-10H2/t12-,13+,14?
• InChI Key： IVEHLGJCAUGGRT-PBWFPOADSA-N
• SMILES： OC1C[C@H]2CN(C(=O)OCC3C=CC=CC=3)C[C@H]2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Additional information on benzyl (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate

Comprehensive Analysis of Benzyl (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate (CAS No. 1892588-70-3)

The compound benzyl (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate (CAS No. 1892588-70-3) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its intricate cyclopenta[c]pyrrole core, combined with a hydroxy functional group and a benzyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, which are hot topics in modern pharmacology.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for benzyl (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate?" This reflects the growing demand for efficient and scalable synthesis methods. The compound can be synthesized via asymmetric catalysis or chiral resolution, with the (3aR,6aS) stereochemistry being critical for its biological activity. Recent advancements in flow chemistry and green chemistry have also been explored to optimize its production, aligning with the industry's shift toward sustainable practices.

Another trending topic is the role of benzyl (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate in central nervous system (CNS) drug development. Its structural similarity to pyrrolidine-based scaffolds, which are prevalent in neuromodulators and neuroprotective agents, has sparked interest in its potential to cross the blood-brain barrier (BBB). This aligns with the increasing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, where novel therapeutics are urgently needed.

From a computational chemistry perspective, the compound's 3D conformation and electronic properties have been studied using molecular docking and density functional theory (DFT). These studies reveal its affinity for specific protein binding sites, making it a candidate for structure-activity relationship (SAR) optimization. Such insights are invaluable for researchers designing next-generation small-molecule therapeutics.

In summary, benzyl (3aR,6aS)-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate (CAS No. 1892588-70-3) represents a promising scaffold in drug discovery, with applications spanning CNS disorders, enzyme modulation, and asymmetric synthesis. Its relevance to current research trends ensures it remains a focal point for both academic and industrial investigations.